Cas no 2171413-46-8 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid)
5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
- EN300-1495547
- 2171413-46-8
- 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid
-
- Inchi: 1S/C27H34N2O5/c1-17(2)14-24(26(32)28-15-18(3)12-13-25(30)31)29-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t18?,24-/m0/s1
- InChI Key: NCAYHGQZUOORFT-LUTIACGYSA-N
- SMILES: O(C(N[C@H](C(NCC(C)CCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495547-0.05g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171413-46-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1495547-0.1g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171413-46-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1495547-0.25g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171413-46-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1495547-0.5g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171413-46-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1495547-1.0g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171413-46-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1495547-2.5g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171413-46-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1495547-5.0g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171413-46-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1495547-10.0g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171413-46-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1495547-50mg |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171413-46-8 | 50mg |
$768.0 | 2023-09-28 | ||
| Enamine | EN300-1495547-100mg |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid |
2171413-46-8 | 100mg |
$804.0 | 2023-09-28 |
5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
Recent Advances in the Study of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS: 2171413-46-8)
The compound 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS: 2171413-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.
One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is instrumental in facilitating the stepwise assembly of peptides, ensuring high yield and purity. Recent advancements have demonstrated the compound's efficacy in synthesizing complex peptide sequences, which are pivotal in developing treatments for diseases such as cancer and neurodegenerative disorders.
In addition to its synthetic utility, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid has been investigated for its potential as a bioactive scaffold. Researchers have modified its structure to enhance its binding affinity for specific biological targets, such as proteases and GPCRs. These modifications have led to the discovery of new lead compounds with promising therapeutic profiles.
Recent publications have also highlighted the compound's stability under various physiological conditions, making it a viable candidate for in vivo applications. Studies utilizing advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have provided detailed insights into its conformational dynamics and interactions with biological macromolecules.
Looking ahead, the continued exploration of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid is expected to yield further breakthroughs in drug discovery. Its versatility and adaptability make it a valuable tool for researchers aiming to address unmet medical needs. Future research directions may include the development of derivatives with improved pharmacokinetic properties and the integration of this compound into multifunctional drug delivery systems.
2171413-46-8 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)